5-oxo-6,8,11,14-eicosatetraenoic acid
5-oxo-6,8,11,14-eicosatetraenoic acid
5-oxo-ETE is an oxoicosatetraenoic acid having a 5-oxo group; and (6E)-, (8Z), (11Z)- and (14Z)-double bonds. It has a role as a human metabolite, a mouse metabolite and an immunomodulator. It derives from an icosa-6,8,11,14-tetraenoic acid. It is a conjugate acid of a 5-oxo-ETE(1-).
5-oxo-Ete, also known as 5-keto-ete, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, 5-oxo-ete is considered to be an eicosanoid lipid molecule. 5-oxo-Ete is considered to be a practically insoluble (in water) and relatively neutral molecule. 5-oxo-Ete has been detected in multiple biofluids, such as blood and urine. Within the cell, 5-oxo-ete is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. In humans, 5-oxo-ete is involved in the acetaminophen action pathway, the rofecoxib action pathway, the meloxicam action pathway, and the diclofenac action pathway. 5-oxo-Ete is also involved in a couple of metabolic disorders, which include the tiaprofenic Acid action pathway and leukotriene C4 synthesis deficiency.
5-oxo-Ete, also known as 5-keto-ete, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, 5-oxo-ete is considered to be an eicosanoid lipid molecule. 5-oxo-Ete is considered to be a practically insoluble (in water) and relatively neutral molecule. 5-oxo-Ete has been detected in multiple biofluids, such as blood and urine. Within the cell, 5-oxo-ete is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. In humans, 5-oxo-ete is involved in the acetaminophen action pathway, the rofecoxib action pathway, the meloxicam action pathway, and the diclofenac action pathway. 5-oxo-Ete is also involved in a couple of metabolic disorders, which include the tiaprofenic Acid action pathway and leukotriene C4 synthesis deficiency.
Brand Name:
Vulcanchem
CAS No.:
126432-17-5
VCID:
VC0237385
InChI:
InChI=1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h6-7,9-10,12-14,16H,2-5,8,11,15,17-18H2,1H3,(H,22,23)/b7-6-,10-9-,13-12-,16-14+
SMILES:
CCCCCC=CCC=CCC=CC=CC(=O)CCCC(=O)O
Molecular Formula:
C20H30O3
Molecular Weight:
318.4 g/mol
5-oxo-6,8,11,14-eicosatetraenoic acid
CAS No.: 126432-17-5
Main Products
VCID: VC0237385
Molecular Formula: C20H30O3
Molecular Weight: 318.4 g/mol
| CAS No. | 126432-17-5 |
|---|---|
| Product Name | 5-oxo-6,8,11,14-eicosatetraenoic acid |
| Molecular Formula | C20H30O3 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | (6E,8Z,11Z,14Z)-5-oxoicosa-6,8,11,14-tetraenoic acid |
| Standard InChI | InChI=1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h6-7,9-10,12-14,16H,2-5,8,11,15,17-18H2,1H3,(H,22,23)/b7-6-,10-9-,13-12-,16-14+ |
| Standard InChIKey | MEASLHGILYBXFO-XTDASVJISA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C=C\C(=O)CCCC(=O)O |
| SMILES | CCCCCC=CCC=CCC=CC=CC(=O)CCCC(=O)O |
| Canonical SMILES | CCCCCC=CCC=CCC=CC=CC(=O)CCCC(=O)O |
| Physical Description | Solid |
| Description | 5-oxo-ETE is an oxoicosatetraenoic acid having a 5-oxo group; and (6E)-, (8Z), (11Z)- and (14Z)-double bonds. It has a role as a human metabolite, a mouse metabolite and an immunomodulator. It derives from an icosa-6,8,11,14-tetraenoic acid. It is a conjugate acid of a 5-oxo-ETE(1-). 5-oxo-Ete, also known as 5-keto-ete, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, 5-oxo-ete is considered to be an eicosanoid lipid molecule. 5-oxo-Ete is considered to be a practically insoluble (in water) and relatively neutral molecule. 5-oxo-Ete has been detected in multiple biofluids, such as blood and urine. Within the cell, 5-oxo-ete is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. In humans, 5-oxo-ete is involved in the acetaminophen action pathway, the rofecoxib action pathway, the meloxicam action pathway, and the diclofenac action pathway. 5-oxo-Ete is also involved in a couple of metabolic disorders, which include the tiaprofenic Acid action pathway and leukotriene C4 synthesis deficiency. |
| Synonyms | 5-KETE 5-keto-6,8,11,14-eicosatetraenoic acid 5-oxo-6,8,11,14-eicosatetraenoic acid 5-oxo-6,8,11,14-eicosatetraenoic acid, E,Z,Z,Z isomer 5-oxo-6,8,11,14-ETE 5-oxo-eicosatetraenoate 5-oxoETE |
| PubChem Compound | 5283159 |
| Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume